Cas no 130111-95-4 (Isopropyl 3-oxocyclobutanecarboxylate)

• Product Name: Isopropyl 3-oxocyclobutanecarboxylate
• CAS No: 130111-95-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 2363048
• PubChem ID: 71473312
• Update Time: 2025-06-13

Isopropyl 3-oxocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-oxo-, 1-methylethyl ester
• propan-2-yl 3-oxocyclobutanecarboxylate
• isopropyl 3-oxocyclobutanecarboxylate
• SCHEMBL21612668
• isopropyl 3-oxocyclobutane-1-carboxylate
• DB-187050
• isopropyl3-oxocyclobutane-1-carboxylate
• propan-2-yl 3-oxocyclobutane-1-carboxylate
• isopropyl3-oxocyclobutanecarboxylate
• 130111-95-4
• Isopropyl 3-oxocyclobutanecarboxylate

• Inchi： 1S/C8H12O3/c1-5(2)11-8(10)6-3-7(9)4-6/h5-6H,3-4H2,1-2H3
• InChI Key： NMFKKFJNWCNMES-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1CC(C1)=O)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.3

Additional information on Isopropyl 3-oxocyclobutanecarboxylate

Research Brief on Isopropyl 3-oxocyclobutanecarboxylate (CAS: 130111-95-4) in Chemical Biology and Pharmaceutical Applications

Isopropyl 3-oxocyclobutanecarboxylate (CAS: 130111-95-4) is a cyclobutane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique 3-oxocyclobutane core and isopropyl ester moiety, serves as a valuable intermediate in the synthesis of complex molecules, including bioactive compounds and drug candidates. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the role of Isopropyl 3-oxocyclobutanecarboxylate in the synthesis of cyclobutane-containing pharmaceuticals. Cyclobutanes are increasingly recognized for their ability to impart conformational rigidity and metabolic stability to drug molecules, making them attractive scaffolds in drug design. Recent research has demonstrated the utility of this compound in the construction of cyclobutane-based inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Isopropyl 3-oxocyclobutanecarboxylate as a key intermediate in the synthesis of a novel class of cyclobutane-derived protease inhibitors. The study reported that the resulting compounds exhibited potent inhibitory activity against SARS-CoV-2 main protease, with IC50 values in the nanomolar range. This finding underscores the potential of this compound in addressing emerging viral threats and highlights its relevance in antiviral drug discovery.

Another notable application of Isopropyl 3-oxocyclobutanecarboxylate is in the field of photopharmacology, where light-sensitive drug candidates are designed for spatiotemporal control of activity. A recent publication in Angewandte Chemie detailed the use of this compound in the synthesis of photoactivatable cyclobutane-based ligands for G-protein-coupled receptors (GPCRs). The study demonstrated that the incorporation of the 3-oxocyclobutane moiety enabled precise control over receptor activation upon light irradiation, offering a promising strategy for targeted therapies with reduced off-target effects.

Beyond its pharmaceutical applications, Isopropyl 3-oxocyclobutanecarboxylate has also been explored in materials science. Researchers have leveraged its reactivity to develop cyclobutane-containing polymers with enhanced thermal stability and mechanical properties. A 2022 study in ACS Macro Letters reported the successful polymerization of derivatives of this compound, yielding materials with potential applications in biomedical devices and drug delivery systems.

In conclusion, Isopropyl 3-oxocyclobutanecarboxylate (CAS: 130111-95-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its unique structural features and reactivity. Ongoing studies continue to uncover new opportunities for this compound, solidifying its position as a valuable asset in the development of next-generation therapeutics and functional materials. Future research directions may include further optimization of its synthetic utility and exploration of its biological activities in unexplored therapeutic areas.